![molecular formula C17H16ClNO5 B4395119 methyl 4-chloro-3-[(2,6-dimethoxybenzoyl)amino]benzoate](/img/structure/B4395119.png)
methyl 4-chloro-3-[(2,6-dimethoxybenzoyl)amino]benzoate
Overview
Description
Methyl 4-chloro-3-[(2,6-dimethoxybenzoyl)amino]benzoate, also known as DMBCB, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. DMBCB is a benzoyl derivative that exhibits unique biochemical and physiological effects, making it an essential compound in laboratory experiments.
Scientific Research Applications
Methyl 4-chloro-3-[(2,6-dimethoxybenzoyl)amino]benzoate has been extensively studied for its potential applications in various scientific fields. One of the primary applications of this compound is in the development of new drugs. This compound has been shown to exhibit potent antitumor activity, making it a potential candidate for the treatment of various types of cancer. This compound has also been studied for its potential applications in the treatment of Alzheimer's disease, as it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the development of Alzheimer's disease.
Mechanism of Action
Methyl 4-chloro-3-[(2,6-dimethoxybenzoyl)amino]benzoate exerts its biological effects by inhibiting the activity of various enzymes and receptors in the body. For example, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. By inhibiting the activity of acetylcholinesterase, this compound increases the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects
This compound exhibits a wide range of biochemical and physiological effects in the body. For example, this compound has been shown to inhibit the activity of various enzymes and receptors, including acetylcholinesterase, cyclooxygenase-2, and 5-lipoxygenase. This compound has also been shown to exhibit potent antitumor activity, making it a potential candidate for the treatment of various types of cancer.
Advantages and Limitations for Lab Experiments
Methyl 4-chloro-3-[(2,6-dimethoxybenzoyl)amino]benzoate has several advantages for laboratory experiments. For example, this compound is relatively easy to synthesize, and it exhibits potent biological activity at low concentrations. However, this compound also has some limitations. For example, this compound is relatively unstable in aqueous solutions, which can make it difficult to work with in some experiments.
Future Directions
There are several potential future directions for research on methyl 4-chloro-3-[(2,6-dimethoxybenzoyl)amino]benzoate. For example, researchers could investigate the potential applications of this compound in the treatment of other diseases, such as Parkinson's disease or multiple sclerosis. Additionally, researchers could explore the mechanism of action of this compound in more detail, to better understand how it exerts its biological effects. Finally, researchers could investigate the potential use of this compound in combination with other drugs, to determine whether it could enhance the efficacy of existing treatments.
properties
IUPAC Name |
methyl 4-chloro-3-[(2,6-dimethoxybenzoyl)amino]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClNO5/c1-22-13-5-4-6-14(23-2)15(13)16(20)19-12-9-10(17(21)24-3)7-8-11(12)18/h4-9H,1-3H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILJGZLAAZYBUQD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)C(=O)NC2=C(C=CC(=C2)C(=O)OC)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClNO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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